(3aR*,6aR*)-2-(3-pyridinylsulfonyl)hexahydropyrrolo[3,4-c]pyrrole-3a(1H)-carboxylic acid

• IUPAC Name: (3aR,6aR)-5-pyridin-3-ylsulfonyl-1,2,3,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-3a-carboxylic acid
• InChI: InChI=1S/C12H15N3O4S/c16-11(17)12-7-14-4-9(12)6-15(8-12)20(18,19)10-2-1-3-13-5-10/h1-3,5,9,14H,4,6-8H2,(H,16,17)/t9-,12-/m1/s1
• InChI Key: CERLYNOQJQHDMS-BXKDBHETSA-N
• Canonical SMILES: C1C2CN(CC2(CN1)C(=O)O)S(=O)(=O)C3=CN=CC=C3
• Isomeric SMILES: C1[C@@H]2CN(C[C@@]2(CN1)C(=O)O)S(=O)(=O)C3=CN=CC=C3
• Molecular Formula: C12H15N3O4S
• Molecular Weight: 297.33 g/mol

Description

Synthesis Analysis

The synthesis of related hexahydropyrrolopyrrole compounds often involves novel one-pot reactions, employing a variety of starting materials and catalysts to achieve high yields and specificity. For example, efficient conditions have been developed for the synthesis of tetra-, penta-, and hexasubstituted derivatives of 1,4-dihydropyrrolo[3,2-b]pyrrole, using aromatic aldehydes, aromatic amines, and butane-2,3-dione with p-toluenesulfonic acid as a crucial catalyst, demonstrating high yields and applicability to sterically hindered aldehydes (Krzeszewski et al., 2014).

Molecular Structure Analysis

The molecular structures of hexahydropyrrolopyrrole derivatives have been elucidated through various analytical techniques, including X-ray crystallography. These analyses reveal intricate details about the stereochemistry and conformation of the molecules, such as the distorted chair conformation of the piperidine ring and its fusion with other rings in the structure (Zhu et al., 2009).

Chemical Reactions and Properties

The chemical reactivity of hexahydropyrrolopyrrole derivatives includes their participation in various chemical reactions, such as the Lewis acid-promoted cascade reactions leading to the formation of complex structures like 1,2-dihydropyridines and 1H-pyrrolo[3,4-b]pyridine-5,7(2H,6H)-diones (Yin et al., 2013).